Cas no 2228375-20-8 (2,2,4-Trimethyl-4-phenylpentan-1-ol)

2,2,4-Trimethyl-4-phenylpentan-1-ol is a branched tertiary alcohol with a phenyl substituent, characterized by its unique sterically hindered structure. This compound exhibits notable stability due to its hindered hydroxyl group, making it resistant to oxidation and degradation under standard conditions. Its hydrophobic aromatic ring and alkyl branches contribute to low polarity, enhancing solubility in organic solvents. The tertiary alcohol functionality allows for selective reactivity in synthetic applications, such as esterification or ether formation, while the steric bulk can influence reaction kinetics and product selectivity. This structural combination makes it a potential intermediate for specialty chemicals, fragrances, or polymer modifiers where controlled reactivity and stability are required.

2,2,4-Trimethyl-4-phenylpentan-1-ol structure

2228375-20-8 structure

Product Name:2,2,4-Trimethyl-4-phenylpentan-1-ol

CAS No:2228375-20-8

MF:C₁₄H₂₂O

MW:206.323884487152

CID:5757021

PubChem ID:148842594

Update Time:2025-11-02

2,2,4-Trimethyl-4-phenylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2,2,4-trimethyl-4-phenylpentan-1-ol
- 2228375-20-8
- EN300-1877104
- 2,2,4-Trimethyl-4-phenylpentan-1-ol
- Inchi： 1S/C14H22O/c1-13(2,11-15)10-14(3,4)12-8-6-5-7-9-12/h5-9,15H,10-11H2,1-4H3
- InChI Key： OVVJWLBOJXCQIP-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CC(C)(C)C1C=CC=CC=1

Computed Properties

Exact Mass: 206.167065321g/mol
Monoisotopic Mass: 206.167065321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 20.2Å²

2,2,4-Trimethyl-4-phenylpentan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1877104-0.05g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	0.05g	$827.0	2023-06-01
Enamine	EN300-1877104-0.1g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	0.1g	$867.0	2023-06-01
Enamine	EN300-1877104-0.25g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	0.25g	$906.0	2023-06-01
Enamine	EN300-1877104-0.5g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	0.5g	$946.0	2023-06-01
Enamine	EN300-1877104-1.0g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	1g	$986.0	2023-06-01
Enamine	EN300-1877104-2.5g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	2.5g	$1931.0	2023-06-01
Enamine	EN300-1877104-5.0g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	5g	$2858.0	2023-06-01
Enamine	EN300-1877104-10.0g	2,2,4-trimethyl-4-phenylpentan-1-ol	2228375-20-8	10g	$4236.0	2023-06-01